Cas no 1568232-07-4 ((1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol)

(1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol structure
1568232-07-4 structure
Product Name:(1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
CAS No:1568232-07-4
MF:C8H15N3O
MW:169.224201440811
CID:5711442
PubChem ID:28819521
Update Time:2023-10-17

(1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1147130
    • 1568232-07-4
    • AKOS021320706
    • (1R)-2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
    • 1H-Pyrazole-4-methanol, α-(aminomethyl)-1,3,5-trimethyl-, (αR)-
    • (1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
    • Inchi: 1S/C8H15N3O/c1-5-8(7(12)4-9)6(2)11(3)10-5/h7,12H,4,9H2,1-3H3/t7-/m0/s1
    • InChI Key: STPGKUVSQGDNCN-ZETCQYMHSA-N
    • SMILES: O[C@@H](CN)C1C(C)=NN(C)C=1C

Computed Properties

  • Exact Mass: 169.121512110g/mol
  • Monoisotopic Mass: 169.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 64.1Ų

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Boiling Point: 352.9±37.0 °C(Predicted)
  • pka: 11.83±0.35(Predicted)

(1R)-2-Amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1147130-0.05g
(1R)-2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
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$888.0 2023-10-25
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Enamine
EN300-1147130-1.0g
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Enamine
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Enamine
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Enamine
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(1R)-2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
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$5405.0 2023-06-09
Enamine
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